Cas no 452077-13-3 (Imidodicarbonicacid, 2-(2-aminophenyl)-, 1,3-bis(1,1-dimethylethyl) ester)

• Product Name: Imidodicarbonicacid, 2-(2-aminophenyl)-, 1,3-bis(1,1-dimethylethyl) ester
• CAS No: 452077-13-3
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 328547
• PubChem ID: 17750363
• Update Time: 2025-07-08

Imidodicarbonicacid, 2-(2-aminophenyl)-, 1,3-bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonicacid, 2-(2-aminophenyl)-, 1,3-bis(1,1-dimethylethyl) ester
• N,N-DI-TERT-BUTOXYCARBONYL-BENZENE-1,2-DIAMINE
• tert-butyl N-(2-aminophenyl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
• N,N-Di-Boc-benzene-1,2-diamine
• 452077-13-3
• Di-tert-butyl (2-aminophenyl)-2-imidodicarbonate
• N-(2-aminophenyl)-N-[(2-methylpropan-2-yl)oxy-oxomethyl]carbamic acid tert-butyl ester
• A826741
• AKOS015996015
• Imidodicarbonicacid,2-(2-aminophenyl)-,1,3-bis(1,1-dimethylethyl)ester
• MFCD06796408
• DTXSID70590463

• MDL： MFCD06796408
• Inchi： 1S/C16H24N2O4/c1-15(2,3)21-13(19)18(14(20)22-16(4,5)6)12-10-8-7-9-11(12)17/h7-10H,17H2,1-6H3
• InChI Key： PJICXVCMEYAGPF-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=CC=1N)C(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 308.17400
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Melting Point: 119-120°C
• Boiling Point: 390.9±44.0 °C at 760 mmHg
• Flash Point: 178.0±23.7 °C
• PSA: 81.86000
• LogP: 4.52660

Imidodicarbonicacid, 2-(2-aminophenyl)-, 1,3-bis(1,1-dimethylethyl) ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃